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Compound of Interest

Compound Name: Reveromycin B

Cat. No.: B15563342 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of Reveromycin B

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel

and minimizing environmental impact. While a specific Safety Data Sheet (SDS) for

Reveromycin B is not readily available, this guide provides a comprehensive framework for its

responsible disposal, drawing upon available data for related compounds and general best

practices for chemical waste management in a research setting.

Understanding the Hazard Profile of Reveromycin B
Direct hazard classification for Reveromycin B under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) is not currently established. However,

information on related compounds offers some insight. A Safety Data Sheet for the structurally

similar compound, Reveromycin C, indicates that it is not classified as a hazardous substance.

Furthermore, a product data sheet for Reveromycin B notes that it lacks much of the biological

activity of Reveromycin A and is suggested for use as a negative control in research. This

information suggests that Reveromycin B may have a low hazard potential.

Despite this, in the absence of definitive data, it is prudent to handle Reveromycin B with a

degree of caution, following standard laboratory safety protocols.

Recommended Disposal Procedures
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Given the unclassified nature of Reveromycin B, a conservative approach to its disposal is

recommended. The following step-by-step procedure is based on established guidelines for the

disposal of non-hazardous chemical waste.

Experimental Protocol: Disposal of Reveromycin B
Objective: To safely dispose of Reveromycin B waste in a manner that complies with general

laboratory safety and environmental regulations.

Materials:

Appropriate Personal Protective Equipment (PPE):

Safety glasses

Lab coat

Nitrile gloves

Labeled, non-reactive waste container (e.g., a high-density polyethylene (HDPE) bottle)

Chemical waste label

Fume hood

Procedure:

Personal Protective Equipment (PPE): Before handling Reveromycin B, ensure you are

wearing the appropriate PPE, including a lab coat, safety glasses, and nitrile gloves.

Waste Segregation:

Solid Waste: Collect any solid Reveromycin B waste, including contaminated

consumables (e.g., pipette tips, microfuge tubes), in a designated, sealed plastic bag.

Liquid Waste: Collect solutions containing Reveromycin B in a clearly labeled, non-

reactive waste container. Do not mix with other chemical waste streams unless

compatibility has been confirmed.
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Labeling: Clearly label the waste container with "Reveromycin B Waste" and include the

approximate concentration and solvent.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Institutional Guidelines: Follow your institution's specific chemical waste disposal

procedures. This typically involves arranging for a pickup by your institution's Environmental

Health and Safety (EHS) department. Never dispose of Reveromycin B down the drain or in

the regular trash.

Quantitative Data Summary
In the absence of specific quantitative data for Reveromycin B disposal, the following table

provides general guidelines for laboratory chemical waste.

Parameter Guideline Source

pH Range for Aqueous Waste

5.5 - 10.5 (for drain disposal,

not recommended for

Reveromycin B)

General Laboratory Waste

Guidelines

Container Material

High-Density Polyethylene

(HDPE), Glass (ensure

compatibility with solvent)

General Laboratory Waste

Guidelines

Labeling Requirements

Chemical Name, Hazard

Information (if known),

Concentration, Waste

Generator Contact Information

Institutional EHS Protocols

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates a general decision-making workflow for the disposal of

chemical waste in a laboratory setting.
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Chemical Waste Disposal Workflow

Start: Chemical Waste Generated

Is Safety Data Sheet (SDS)
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Consult SDS for
Disposal Information

Yes

Assume Hazardous
and Consult EHS

No

Is the Waste
Hazardous?

Treat as Non-Hazardous Waste

No

Treat as Hazardous Waste

Yes

Segregate Waste into
Compatible Containers

Label Container Clearly

Store in Designated
Satellite Accumulation Area

Contact Environmental Health
& Safety (EHS) for Pickup

End of Disposal Process

Click to download full resolution via product page

Caption: Decision workflow for proper chemical waste disposal in a laboratory.
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Disclaimer: This information is intended as a guide and should not replace the specific

protocols and regulations of your institution. Always consult your institution's Environmental

Health and Safety (EHS) department for definitive guidance on chemical waste disposal.

To cite this document: BenchChem. [Prudent Disposal of Reveromycin B in a Research
Environment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563342#reveromycin-b-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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